N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(1-naphthylmethyl)amino]acetamide

• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(naphthalen-1-ylmethylamino)acetamide
• InChI: InChI=1S/C20H16ClF3N2O/c21-17-9-8-15(20(22,23)24)10-18(17)26-19(27)12-25-11-14-6-3-5-13-4-1-2-7-16(13)14/h1-10,25H,11-12H2,(H,26,27)
• InChI Key: VYMFXXPQJNRFEX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CNCC(=O)NC3=C(C=CC(=C3)C(F)(F)F)Cl
• Molecular Formula: C20H16ClF3N2O
• Molecular Weight: 392.8 g/mol

Description

“N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(1-naphthylmethyl)amino]acetamide” is a chemical compound. It has a linear formula of C22H15ClF3N3OS3 and a molecular weight of 526.025. This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich.

Molecular Structure Analysis

The molecular structure of a compound provides valuable information about its properties and reactivity. The linear formula of “N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(1-naphthylmethyl)amino]acetamide” is C22H15ClF3N3OS3. This indicates that the molecule contains carbon ©, hydrogen (H), chlorine (Cl), fluorine (F), nitrogen (N), oxygen (O), and sulfur (S) atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are crucial for understanding its behavior under different conditions. For “N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(1-naphthylmethyl)amino]acetamide”, the molecular weight is 526.025. Other physical and chemical properties such as melting point, boiling point, and solubility were not available in the sources I found.

Scientific Research Applications

Synthesis and Chemical Reactions

Research in the field of organic chemistry has explored the synthesis and reactions of compounds with structural similarities to N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(1-naphthylmethyl)amino]acetamide. For instance, studies on the reaction of certain acetamides with aromatic amines have led to the formation of heterocyclic compounds, indicating the potential for N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(1-naphthylmethyl)amino]acetamide to participate in similar reactions to yield novel heterocyclic structures (Agarwal & Mital, 1976).

Medicinal Chemistry and Drug Design

Compounds with structural features similar to N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(1-naphthylmethyl)amino]acetamide have been investigated for their potential in medicinal chemistry. For example, derivatives of acetamides have been synthesized and evaluated for their antibacterial properties, suggesting that N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(1-naphthylmethyl)amino]acetamide could be explored for similar biological activities (Ramalingam, Ramesh, & Sreenivasulu, 2019).

Environmental and Agricultural Applications

Research on chloroacetamide herbicides and related compounds has provided insights into their metabolism and potential environmental impact. Such studies could inform the investigation of N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(1-naphthylmethyl)amino]acetamide in terms of its environmental stability and degradation pathways (Coleman et al., 2000).

Analytical Chemistry

The development of analytical methods for the detection and quantification of chemical compounds is crucial for various scientific disciplines. Compounds structurally related to N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(1-naphthylmethyl)amino]acetamide could be analyzed using advanced techniques, such as high-performance liquid chromatography, to understand their properties and behavior in different environments (Bernard et al., 1986).